(R)-3,5-difluoro-4-(pyrrolidin-2-yl)pyridine dihydrochloride
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Description
®-3,5-difluoro-4-(pyrrolidin-2-yl)pyridine dihydrochloride is a chemical compound that features a pyrrolidine ring attached to a pyridine ring, with two fluorine atoms at the 3 and 5 positions
Properties
Molecular Formula |
C9H12Cl2F2N2 |
|---|---|
Molecular Weight |
257.10 g/mol |
IUPAC Name |
3,5-difluoro-4-[(2R)-pyrrolidin-2-yl]pyridine;dihydrochloride |
InChI |
InChI=1S/C9H10F2N2.2ClH/c10-6-4-12-5-7(11)9(6)8-2-1-3-13-8;;/h4-5,8,13H,1-3H2;2*1H/t8-;;/m1../s1 |
InChI Key |
TVQPWVDCRSIWCD-YCBDHFTFSA-N |
Isomeric SMILES |
C1C[C@@H](NC1)C2=C(C=NC=C2F)F.Cl.Cl |
Canonical SMILES |
C1CC(NC1)C2=C(C=NC=C2F)F.Cl.Cl |
Origin of Product |
United States |
Preparation Methods
The synthesis of ®-3,5-difluoro-4-(pyrrolidin-2-yl)pyridine dihydrochloride typically involves the construction of the pyrrolidine ring followed by its attachment to the pyridine ring. The synthetic route may include:
Ring Construction: The pyrrolidine ring can be synthesized from various cyclic or acyclic precursors under specific reaction conditions.
Functionalization: The preformed pyrrolidine ring is then functionalized to introduce the fluorine atoms at the desired positions.
Industrial Production: Industrial production methods may involve optimizing the reaction conditions to achieve high yield and purity, often using catalysts and controlled environments.
Chemical Reactions Analysis
®-3,5-difluoro-4-(pyrrolidin-2-yl)pyridine dihydrochloride undergoes several types of chemical reactions:
Oxidation: This compound can be oxidized under specific conditions to form various oxidized products.
Reduction: Reduction reactions can be performed using common reducing agents to yield reduced forms of the compound.
Substitution: The fluorine atoms can be substituted with other functional groups using appropriate reagents and conditions.
Major Products: The major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
®-3,5-difluoro-4-(pyrrolidin-2-yl)pyridine dihydrochloride has several scientific research applications:
Mechanism of Action
The mechanism of action of ®-3,5-difluoro-4-(pyrrolidin-2-yl)pyridine dihydrochloride involves its interaction with specific molecular targets and pathways:
Comparison with Similar Compounds
®-3,5-difluoro-4-(pyrrolidin-2-yl)pyridine dihydrochloride can be compared with other similar compounds:
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
